3-Methoxydibenzofuran-2-carbonitrile

• Molecular Formula: C14H9NO2
• Molecular Weight: 223.23 g/mol
• IUPAC Name: 3-methoxydibenzofuran-2-carbonitrile
• InChI: InChI=1S/C14H9NO2/c1-16-13-7-14-11(6-9(13)8-15)10-4-2-3-5-12(10)17-14/h2-7H,1H3
• InChI Key: CIQMMXQMTQHJCE-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(C=C1C#N)C3=CC=CC=C3O2

Description

3-Methoxydibenzofuran-2-carbonitrile is a polycyclic aromatic compound featuring a dibenzofuran core substituted with a methoxy group at position 3 and a nitrile group at position 2. The methoxy and nitrile groups confer distinct electronic and steric properties, enabling participation in diverse reactions, such as nucleophilic substitutions and cycloadditions, which are critical for drug design and material science applications.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 3-Methoxydibenzofuran-2-carbonitrile typically involves the following steps:

• Furan Synthesis: The starting material is often a furan derivative, which undergoes a series of reactions to introduce the methoxy and cyano groups.

• Methoxylation: The furan ring is treated with a methoxy group donor, such as methanol, in the presence of a catalyst to introduce the methoxy group at the desired position.

• Cyanation: The cyano group is introduced through a reaction with a cyanating agent, such as hydrogen cyanide (HCN) or a cyanide salt, under controlled conditions.

Industrial Production Methods: In an industrial setting, the synthesis of 3-Methoxydibenzofuran-2-carbonitrile is scaled up using reactors designed to handle large volumes of reactants and products. The process involves continuous monitoring and control of reaction parameters to ensure product quality and yield.

Chemical Reactions Analysis

Types of Reactions: 3-Methoxydibenzofuran-2-carbonitrile can undergo various chemical reactions, including:

• Oxidation: The compound can be oxidized to form derivatives with higher oxidation states.

• Reduction: Reduction reactions can convert the cyano group to an amine group.

• Substitution: The methoxy and cyano groups can be substituted with other functional groups.

Common Reagents and Conditions:

• Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromic acid (H₂CrO₄).

• Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) and hydrogen gas (H₂) are used.

• Substitution: Various nucleophiles and electrophiles can be used to substitute the methoxy and cyano groups.

Major Products Formed:

• Oxidation Products: Higher oxidation state derivatives, such as carboxylic acids.

• Reduction Products: Amines derived from the reduction of the cyano group.

• Substitution Products: Derivatives with different functional groups replacing the methoxy and cyano groups.

Scientific Research Applications

3-Methoxydibenzofuran-2-carbonitrile has several scientific research applications:

• Chemistry: It serves as a building block for the synthesis of more complex organic compounds.

• Biology: The compound has been studied for its potential biological activities, including antimicrobial and antioxidant properties.

• Medicine: Research is ongoing to explore its use in drug development, particularly in the treatment of various diseases.

• Industry: It is used in the production of dyes, pigments, and other industrial chemicals.

Mechanism of Action

3-Methoxydibenzofuran-2-carbonitrile is similar to other dibenzofuran derivatives, such as 2-methoxydibenzofuran-3-carbonitrile and 4-methoxydibenzofuran-2-carbonitrile. These compounds share the dibenzofuran core but differ in the position and type of substituents. The uniqueness of 3-Methoxydibenzofuran-2-carbonitrile lies in its specific arrangement of the methoxy and cyano groups, which can influence its chemical reactivity and biological activity.

Comparison with Similar Compounds

Comparative Analysis with Structurally Similar Compounds

The following table and discussion compare 3-Methoxydibenzofuran-2-carbonitrile with key analogs, emphasizing structural variations, reactivity, and biological implications.

<table style="width:100%"> <tr><th>Compound Name</th><th>Structural Features</th><th>Similarities</th><th>Unique Aspects</th><th>References</th></tr> <tr><td>5-Methoxy-3-Methylbenzofuran-2-carbonitrile</td><td>Benzofuran core with methoxy (C5), methyl (C3), and nitrile (C2)</td><td>Aromatic backbone; nitrile functionality</td><td>Methyl group enhances steric bulk; lower molecular weight (187.2 g/mol) compared to dibenzofuran analogs</td><td></td></tr> <tr><td>3-(3-Methoxyphenyl)tetrahydrofuran-3-carbonitrile</td><td>Tetrahydrofuran ring with methoxyphenyl and nitrile groups</td><td>Nitrile group; methoxy substitution</td><td>Saturated tetrahydrofuran ring reduces aromaticity, altering reactivity and bioavailability</td><td></td></tr> <tr><td>3-Oxo-1,3-dihydroisobenzofuran-5-carbonitrile</td><td>Isobenzofuran with ketone (C3) and nitrile (C5)</td><td>Nitrile functionality; fused aromatic system</td><td>Ketone group enables keto-enol tautomerism, influencing redox reactivity</td><td></td></tr> <tr><td>3-[(2-Methoxyphenyl)methyl]-3-methyloxirane-2-carbonitrile</td><td>Oxirane (epoxide) ring with nitrile and methoxyphenyl groups</td><td>Nitrile and methoxy substituents</td><td>Epoxide ring introduces high reactivity for ring-opening reactions; broader synthetic utility</td><td></td></tr> <tr><td>Ethyl 6-(3-methoxybenzamido)-3-methylbenzofuran-2-carboxylate</td><td>Benzofuran with ester, amide, and methoxy groups</td><td>Methoxy and aromatic backbone</td><td>Amide and ester groups enhance hydrogen-bonding capacity, affecting biological target binding</td><td></td></tr> </table>

Key Findings and Implications

Positional Isomerism : The placement of methoxy and nitrile groups significantly impacts reactivity. For instance, 3-(3-Methoxyphenyl)tetrahydrofuran-3-carbonitrile exhibits distinct biological activity compared to its positional isomers due to altered electronic effects .

Functional Group Synergy : Compounds combining nitriles with epoxides (e.g., 3-[(2-Methoxyphenyl)methyl]-3-methyloxirane-2-carbonitrile) demonstrate enhanced versatility in synthesis, enabling access to complex heterocycles .

Aromatic vs. Saturated Systems : Dibenzofuran derivatives, like the target compound, offer greater aromatic stability compared to tetrahydrofuran analogs, favoring applications in materials science .

Biological Activity : Substituent positioning (e.g., methoxy in 5-Methoxy-3-Methylbenzofuran-2-carbonitrile vs. 3-Methoxydibenzofuran-2-carbonitrile) can modulate interactions with biological targets, as seen in comparative studies of benzamido derivatives .